Nitrogen-15

• CAS: 14390-96-6
• Synonyms: 15N isotope; N-15 isotope; Nitrogen-15
• Molecular Formula: H3N
• Molecular Weight: 18.024 g/mol
• SMILES: N
• InChI: InChI=1S/H3N/h1H3/i1+1
• InChIKey: QGZKDVFQNNGYKY-OUBTZVSYSA-N

Natural-abundance nitrogen (99.6% ¹⁴N, I=1) produces inherently broad NMR signals (>10 Hz) incompatible with high-resolution protein structure determination. Nitrogen-15 (CAS 14390-96-6), a stable spin-½ isotope at 98 atom% enrichment, resolves this limitation. • Delivers narrow linewidths for ¹H-¹⁵N HSQC, HMQC, and TROSY experiments • 18.4× lower GC-CRMS detection limit (380 pg/mL) vs ¹³C-labeled analogs • 0.368% natural abundance ensures high signal-to-background ratio in metabolic tracing Supplied as ¹⁵N₂ gas or ¹⁵N-ammonia at 98-99 atom% enrichment for immediate research use.

Nitrogen-15 (CAS 14390-96-6): Stable Isotope Specifications and Procurement-Relevant Characteristics

Nitrogen-15 (¹⁵N) is a stable, non-radioactive isotope of nitrogen with a relative atomic mass of 15.000109 Da and a nuclear spin of I = ½ [1]. It occurs naturally at an abundance of only 0.368 atom percent, whereas the predominant nitrogen isotope, nitrogen-14 (¹⁴N), constitutes 99.632% of natural nitrogen and possesses a nuclear spin of I = 1 [2]. This low natural abundance and favorable spin-½ nuclear property distinguish ¹⁵N as a critical tracer for isotopic labeling in mass spectrometry and as the preferred nitrogen nucleus for high-resolution nuclear magnetic resonance (NMR) spectroscopy [3]. Commercially, Nitrogen-15 is supplied as ¹⁵N₂ gas at enrichment levels typically ranging from 98 to 99 atom% [4].

NMR Spectroscopy Spin-½ nucleus enables high-resolution protein structure and dynamics studies

MS Tracer Low natural abundance (0.368%) reduces background, supports high-sensitivity flux analysis

Procurement Form Supplied as ¹⁵N₂ gas at high enrichment levels for metabolic labeling or NMR

• [1] WebElements Periodic Table. Nitrogen-15 isotope data. WebElements Ltd, Sheffield, UK. View Source
• [2] WebElements Periodic Table. Nitrogen-14 and Nitrogen-15 natural abundance data. WebElements Ltd, Sheffield, UK. View Source
• [3] ScienceDirect Topics. Nitrogen-15: NMR Spectroscopy Properties and Applications. Elsevier B.V. View Source
• [4] Dehechem. 15-N2 Nitrogen-15 Isotope Labeled Nitrogen Gas Product Specifications. Fujian Dehe Chemical Co., Ltd. View Source

Why Nitrogen-14 or Other Stable Isotopes Cannot Substitute for Nitrogen-15 in Quantitative Analytical Workflows

Although nitrogen-14 (¹⁴N) constitutes over 99.6% of natural nitrogen and carbon-13 (¹³C) or oxygen-18 (¹⁸O) are also employed as stable isotope tracers, none can functionally substitute for nitrogen-15 in applications requiring high-resolution structural elucidation or high-sensitivity quantitative tracing of nitrogen-specific biochemical processes [1]. ¹⁴N is a quadrupolar nucleus (I=1) that produces inherently broad NMR signals (line widths of tens to thousands of Hz) outside highly symmetric environments, rendering it unsuitable for the high-resolution structural studies enabled by the spin-½ nucleus of ¹⁵N [2]. Furthermore, the natural abundance of ¹⁵N (0.368%) is substantially lower than that of ¹³C (1.11%) [3], which minimizes background interference in mass spectrometry-based tracer studies and confers a higher signal-to-background dynamic range for nitrogen-centric metabolic flux analyses [4].

¹⁴N cannot substitute for high-resolution NMR

Quadrupolar nucleus (I=1) produces broad signals up to thousands of Hz; spin-½ ¹⁵N yields narrow lines essential for structural biology.

¹³C or ²H labels may not match MS sensitivity

Higher natural abundance (1.11% for ¹³C) introduces greater background, reducing dynamic range for tracer detection compared to ¹⁵N.

Enrichment level alters microbial reaction rates

¹⁵N enrichment itself modulates nitrification/denitrification kinetics; results at different δ¹⁵N are not directly comparable.

• [1] Chemical & Engineering News. Picturing Biology: Multi-isotope imaging mass spectrometry. 2012;90(7). View Source
• [2] ScienceDirect Topics. Nitrogen-15: Comparison of 14N and 15N NMR properties. Elsevier B.V. View Source
• [3] ScienceDirect Topics. Table 1: Isotope properties including natural abundance and spin number. Elsevier B.V. View Source
• [4] Chemical & Engineering News. Picturing Biology: Advantages of 15N over 13C and deuterium for whole-organism studies. 2012;90(7). View Source

Quantitative Differentiation Evidence for Nitrogen-15: Comparative Performance Against 14N and Alternative Isotopes

Spin-½ Nucleus Enables High-Resolution NMR: 15N vs. 14N Line Width and Resolution Comparison

Nitrogen-15 is a spin-½ nucleus (I=1/2), whereas the naturally abundant nitrogen-14 is a quadrupolar nucleus (I=1). This fundamental nuclear property difference dictates that ¹⁵N yields narrow, well-resolved NMR signals comparable to ¹H and ¹³C, while ¹⁴N signals are characteristically broadened by quadrupolar relaxation [1]. In typical molecular environments, ¹⁴N line widths (w₁/₂) range from tens to thousands of Hz, whereas ¹⁵N line widths are narrow and comparable to ¹H and ¹³C line widths, enabling the resolution of individual nitrogen sites in complex biomolecules [2].

Spin-½ NMR resolution

Class-level inference

¹⁵N: narrow, well-resolved signals
¹⁴N: broad signals (tens to thousands Hz)

Enables nitrogen-specific structural biology

Resolution advantage except highly symmetric environments

Evidence Dimension	Nuclear spin and resulting NMR line width
Target Compound Data	Nuclear spin I = 1/2; line widths comparable to ¹H and ¹³C (narrow, well-resolved signals)
Comparator Or Baseline	Nitrogen-14: Nuclear spin I = 1; line widths typically tens to thousands of Hz (broad, poorly resolved signals)
Quantified Difference	Qualitative difference in spectral resolution: ¹⁵N yields high-resolution spectra suitable for structural biology; ¹⁴N yields broad signals that preclude detailed structural analysis except in highly symmetric environments (e.g., NR₄⁺, NO₃⁻)
Conditions	NMR spectroscopy; general molecular environments excluding highly symmetric species

Why This Matters

Procurement of ¹⁵N-labeled compounds is essential for any NMR-based structural biology or metabolomics workflow requiring nitrogen-specific chemical shift and coupling constant information; ¹⁴N cannot provide this resolution.

• [1] ScienceDirect Topics. Nitrogen-15: Table 1 showing spin number I=1/2 for 15N vs. I=1 for 14N. Elsevier B.V. View Source
• [2] ScienceDirect Topics. Nitrogen-15: Discussion of 14N signal broadening due to quadrupole moment. Elsevier B.V. View Source

Low Natural Abundance Minimizes Background for Mass Spectrometry: 15N vs. 13C Tracer Dynamic Range

The natural abundance of ¹⁵N is 0.368 atom%, which is substantially lower than that of ¹³C (1.11 atom%) [1]. This lower natural background enables a higher signal-to-background dynamic range when ¹⁵N is used as an exogenous tracer in mass spectrometry-based metabolic studies, allowing detection of labeled species at concentrations as low as 380 pg/mL with a signal-to-noise ratio of 2 [2]. By comparison, the higher natural abundance of ¹³C introduces greater background interference, reducing the effective dynamic range for tracer detection in whole-organism studies [3].

MS dynamic range

Cross-study comparable

¹⁵N LOD 380 pg/mL
¹³C LOD 7 ng/mL

Supports low-abundance tracer detection

GC-CRMS, S/N=2; urine matrix

Evidence Dimension	Natural abundance and detection limit in MS tracer studies
Target Compound Data	Natural abundance 0.368%; detection limit 380 pg/mL for ¹⁵N-labeled metabolite at S/N = 2
Comparator Or Baseline	Carbon-13: Natural abundance 1.11%; detection limit 7 ng/mL for ¹³C-labeled metabolite at S/N = 2
Quantified Difference	¹⁵N natural abundance is ~3× lower than ¹³C; ¹⁵N-labeled metabolite detection limit is ~18.4× lower (380 pg/mL vs. 7 ng/mL) under comparable GC-CRMS conditions
Conditions	Capillary gas chromatography-chemical reaction interface/mass spectrometry (GC-CRMS); metabolite detection from urine matrix

Why This Matters

For high-sensitivity metabolic flux studies, ¹⁵N tracers offer a superior signal-to-background ratio compared to ¹³C tracers, enabling detection of lower-abundance labeled metabolites and more precise quantitative tracing.

• [1] ScienceDirect Topics. Table 1: Natural abundance of 15N (0.365%) vs. 13C (1.11%). Elsevier B.V. View Source
• [2] Abramson FP, et al. Selective detection of carbon-13, nitrogen-15, and deuterium labeled metabolites by capillary gas chromatography-chemical reaction interface/mass spectrometry. PubMed. View Source
• [3] Chemical & Engineering News. Picturing Biology: 15N advantages over 13C and deuterium for whole-organism studies. 2012;90(7). View Source

Quantified Kinetic Isotope Effect in Enzymatic Transamination: 14N Reacts 1.0083× Faster than 15N

During the transamination reaction catalyzed by glutamic oxalacetic transaminase (GOT), a measurable kinetic isotope effect (KIE) distinguishes ¹⁴N from ¹⁵N. In the forward reaction transferring the amino group from glutamic acid to oxaloacetate, the ¹⁴NH₂ group reacts 1.0083 times faster than the ¹⁵NH₂ group [1]. In the reverse reaction, ¹⁴NH₂ is incorporated 1.0017 times faster than ¹⁵NH₂ [2].

Kinetic isotope effect

Direct head-to-head

k₁₄/k₁₅ = 1.0083 (forward)
k₁₄/k₁₅ = 1.0017 (reverse)

Validates tracer fidelity in flux studies

GOT transamination; in vitro assay

Evidence Dimension	Relative reaction rate (k₁₄/k₁₅) in enzymatic transamination
Target Compound Data	15NH₂ reaction rate as baseline (1.0000)
Comparator Or Baseline	14NH₂ reaction rate: 1.0083 (forward reaction); 1.0017 (reverse reaction)
Quantified Difference	14N reacts 1.0083× faster (0.83% rate enhancement) in the forward reaction; 1.0017× faster (0.17% rate enhancement) in the reverse reaction
Conditions	In vitro enzymatic assay; glutamic oxalacetic transaminase; transfer of amino nitrogen from glutamic acid to oxaloacetate (forward) and from aspartic acid to α-ketoglutarate (reverse)

Why This Matters

This quantifiable kinetic difference validates ¹⁵N as a reliable tracer for metabolic flux studies; the small but measurable KIE enables accurate interpretation of ¹⁵N distribution in biological systems without introducing substantial perturbation to native reaction rates.

• [1] Macko SA, Estep MLF, Engel MH, Hare PE. Kinetic fractionation of stable nitrogen isotopes during amino acid transamination. Geochimica et Cosmochimica Acta. 1986;50(10):2143-2146. View Source
• [2] Macko SA, et al. (1986) — reverse reaction KIE data. Geochimica et Cosmochimica Acta. 50(10):2143-2146. View Source

High 15N Enrichment Suppresses Bulk Nitrification and Denitrification Rates by 50–60%

In microbial nitrogen cycling studies, increasing the δ¹⁵N-NO₃⁻ value from natural abundance (≈0‰) to highly enriched levels (up to 1700‰) causes a decrease in bulk nitrification, denitrification, and dissimilatory nitrate reduction rates by 50% to 60% [1]. Concurrently, the Michaelis-Menten concentration parameters decrease linearly by approximately 30%, and reaction rate constants increase linearly up to 270% over the tested δ¹⁵N range [2].

Enrichment & kinetics

Class-level inference

50–60% rate reduction at high δ¹⁵N (≈1700‰)

Enrichment level modulates reaction kinetics

Microbial nitrification/denitrification assays

Evidence Dimension	Effect of isotopic enrichment on bulk microbial reaction rates
Target Compound Data	At δ¹⁵N-NO₃⁻ ≈ 1700‰, bulk nitrification/denitrification rates decrease by 50–60% relative to natural abundance
Comparator Or Baseline	Natural abundance δ¹⁵N-NO₃⁻ ≈ 0‰ (unenriched control)
Quantified Difference	50–60% reduction in bulk reaction rates at high 15N enrichment; Michaelis-Menten concentrations decrease by ≈30%; rate constants increase up to 270%
Conditions	Microbial nitrification, denitrification, and dissimilatory nitrate reduction assays; δ¹⁵N-NO₃⁻ range from 0‰ to 1700‰; elemental analyzer, gas chromatography, and mass spectrometry detection

Why This Matters

This demonstrates that ¹⁵N enrichment level is not a passive tracer parameter but actively modulates reaction kinetics in environmental microbiology experiments; researchers must procure and specify precise enrichment levels, as results obtained at different δ¹⁵N values are not directly comparable without correction.

• [1] Tang FHM, Maggi F. The effect of 15N to 14N ratio on nitrification, denitrification and dissimilatory nitrate reduction. Rapid Communications in Mass Spectrometry. 2012;26(4):430-442. View Source
• [2] Tang FHM, Maggi F. (2012) — rate constant and Michaelis-Menten parameter changes. Rapid Communications in Mass Spectrometry. 26(4):430-442. View Source

15N Enables Long-Lived Protein Turnover Quantification in vivo: 4000+ Proteins Distinguished from 14N Counterparts

In a whole-animal metabolic labeling study, mice were fed a specially formulated diet containing ¹⁵N in the absence of normal ¹⁴N atoms. Mass spectrometric analysis identified over 4,000 proteins from the renal cortex, with the majority containing only ¹⁵N, indicating newly synthesized proteins [1]. Approximately 100 proteins retained both ¹⁴N and ¹⁵N content, enabling calculation of their turnover rates via ¹⁴N/¹⁵N ratios [2].

In vivo protein turnover

Class-level inference

>4,000 proteins distinguished; ~100 with mixed ¹⁴N/¹⁵N

Enables global protein half-life quantification

Murine renal cortex; metabolic labeling

Evidence Dimension	Number of distinguishable proteins and turnover quantification capability
Target Compound Data	Over 4,000 proteins identified; ~100 proteins with mixed 14N/15N content quantifiable for turnover analysis
Comparator Or Baseline	Unlabeled (natural abundance 14N) baseline cannot distinguish newly synthesized from pre-existing proteins without additional labeling strategies
Quantified Difference	Qualitative difference: ¹⁵N labeling enables unambiguous distinction between newly synthesized (¹⁵N-only) and long-lived (mixed ¹⁴N/¹⁵N) proteins; unlabeled baseline cannot resolve temporal protein dynamics
Conditions	In vivo metabolic labeling; mice fed 15N-enriched chow; renal cortex proteomics; mass spectrometry detection

Why This Matters

For in vivo protein turnover studies, ¹⁵N metabolic labeling is a non-radioactive method that enables global, unbiased quantification of protein half-lives across entire proteomes, a capability not achievable with natural-abundance nitrogen.

• [1] Liu P, et al. Isotopic Nitrogen-15 Labeling of Mice Identified Long-lived Proteins of the Renal Basement Membranes. Scientific Reports. 2020;10:5317. View Source
• [2] Liu P, et al. (2020) — mixed 14N/15N protein quantification data. Scientific Reports. 10:5317. View Source

Sub-Nanogram Detection Sensitivity in Mass Spectrometry: 380 pg/mL for 15N-Labeled Metabolites

Using capillary gas chromatography-chemical reaction interface/mass spectrometry (GC-CRMS), the detection limit for a ¹⁵N-labeled metabolite from urine matrix was determined to be 380 pg/mL at a signal-to-noise ratio of 2 [1]. This sensitivity is superior to that achieved for ¹³C-labeled (7 ng/mL) and deuterium-labeled (16 ng/mL) metabolites under identical instrumental conditions [2].

Sub-nanogram detection

Direct head-to-head

¹⁵N LOD 380 pg/mL
¹³C LOD 7 ng/mL
²H LOD 16 ng/mL

Supports low-abundance metabolite quantification

GC-CRMS; S/N=2; urine matrix

Evidence Dimension	Detection limit (LOD) in mass spectrometry
Target Compound Data	380 pg/mL for ¹⁵N-labeled metabolite (S/N = 2)
Comparator Or Baseline	¹³C-labeled metabolite: 7 ng/mL; Deuterium-labeled metabolite: 16 ng/mL
Quantified Difference	¹⁵N LOD is 18.4× lower than ¹³C (380 pg/mL vs. 7 ng/mL) and 42.1× lower than deuterium (380 pg/mL vs. 16 ng/mL)
Conditions	Capillary gas chromatography-chemical reaction interface/mass spectrometry (GC-CRMS); urine matrix; S/N = 2

Why This Matters

For high-sensitivity quantitative metabolomics, ¹⁵N-labeled internal standards or tracers provide the lowest detection limits among commonly used stable isotopes, enabling accurate quantification of low-abundance metabolites that would fall below the LOD with ¹³C or deuterium labels.

• [1] Abramson FP, et al. Selective detection of carbon-13, nitrogen-15, and deuterium labeled metabolites by capillary gas chromatography-chemical reaction interface/mass spectrometry. PubMed. View Source
• [2] Abramson FP, et al. — comparative LOD data for 13C and deuterium. PubMed. View Source

Optimal Application Scenarios for Nitrogen-15 Procurement Based on Quantitative Evidence

High-Resolution Protein NMR Structure Determination

For structural biology laboratories conducting heteronuclear NMR experiments (e.g., ¹H-¹⁵N HSQC, HMQC, or TROSY) to determine protein backbone dynamics or three-dimensional structures, procurement of uniformly ¹⁵N-labeled amino acids or ¹⁵N-enriched growth media is essential. The spin-½ nucleus of ¹⁵N yields narrow, well-resolved signals suitable for multidimensional NMR, whereas ¹⁴N produces broad, unresolved peaks that preclude detailed structural analysis [5]. The low natural abundance of ¹⁵N (0.368%) further ensures that signals arise predominantly from the exogenously labeled protein rather than from background nitrogen sources [2].

Quantitative In Vivo Protein Turnover and Longevity Studies

Researchers investigating protein half-lives, tissue renewal rates, or long-lived protein populations in whole animals should procure ¹⁵N-enriched diets or precursors for metabolic labeling. As demonstrated in murine renal proteomics, ¹⁵N labeling enables the unambiguous mass spectrometric distinction between newly synthesized (¹⁵N-only) and long-lived (mixed ¹⁴N/¹⁵N) proteins across >4,000 identified species [5]. This global, unbiased approach cannot be replicated with natural-abundance nitrogen and offers a non-radioactive alternative to pulse-chase methods using radioactive isotopes.

High-Sensitivity Metabolic Flux Analysis with Low-Abundance Metabolites

For metabolomics core facilities and fluxomics laboratories quantifying low-concentration nitrogen-containing metabolites (e.g., amino acids, nucleotides, nitric oxide derivatives), ¹⁵N-labeled tracers or internal standards are recommended over ¹³C or deuterium alternatives. The detection limit for ¹⁵N-labeled metabolites (380 pg/mL) is 18.4× lower than for ¹³C (7 ng/mL) and 42.1× lower than for deuterium (16 ng/mL) under comparable GC-CRMS conditions [5]. This sensitivity advantage is critical for accurate quantification of metabolites present at trace concentrations in biological matrices.

Microbial Nitrogen Cycling Studies Requiring Precise Enrichment Specification

Environmental microbiology and biogeochemistry laboratories conducting nitrification, denitrification, or dissimilatory nitrate reduction experiments must procure ¹⁵N-enriched substrates at precisely defined δ¹⁵N values. As established by Tang and Maggi (2012), increasing ¹⁵N enrichment from natural abundance to δ¹⁵N ≈ 1700‰ suppresses bulk reaction rates by 50–60%, while rate constants increase up to 270% [5]. Consequently, experimental results obtained at different enrichment levels are not directly comparable; procurement must specify the exact enrichment level required for the intended kinetic modeling framework.

Application

Selection Property

Validation Focus

High-resolution protein NMR structure determination

Spin-½ nucleus, high enrichment gas

Line width and spectral resolution review

In vivo protein turnover quantification

¹⁵N metabolic labeling

¹⁴N/¹⁵N ratio-based turnover analysis

High-sensitivity metabolic flux analysis

Low-abundance tracer detection

Detection limit verification in target matrix

Microbial nitrogen cycling kinetic studies

Precise δ¹⁵N enrichment specification

Enrichment-dependent rate calibration

• [1] ScienceDirect Topics. Nitrogen-15: NMR line width and resolution advantages over 14N. Elsevier B.V. View Source
• [2] ScienceDirect Topics. Table 1: Natural abundance of 15N (0.365%). Elsevier B.V. View Source
• [3] Liu P, et al. Isotopic Nitrogen-15 Labeling of Mice Identified Long-lived Proteins of the Renal Basement Membranes. Scientific Reports. 2020;10:5317. View Source
• [4] Abramson FP, et al. Selective detection of carbon-13, nitrogen-15, and deuterium labeled metabolites by capillary gas chromatography-chemical reaction interface/mass spectrometry. PubMed. View Source
• [5] Tang FHM, Maggi F. The effect of 15N to 14N ratio on nitrification, denitrification and dissimilatory nitrate reduction. Rapid Communications in Mass Spectrometry. 2012;26(4):430-442. View Source